8-Bromo-7-fluoro-2-methoxy-1,5-naphthyridine

• IUPAC Name: 8-bromo-7-fluoro-2-methoxy-1,5-naphthyridine
• InChI: InChI=1S/C9H6BrFN2O/c1-14-7-3-2-6-9(13-7)8(10)5(11)4-12-6/h2-4H,1H3
• InChI Key: KBDDFKYRMCBPOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C(=CN=C2C=C1)F)Br
• Molecular Formula: C9H6BrFN2O
• DSSTOX Substance ID: DTXSID60670304
• Molecular Weight: 257.06 g/mol
• CAS RN: 724788-70-9

Description

“8-Bromo-7-fluoro-2-methoxy-1,5-naphthyridine” is a chemical compound with the molecular formula C9H6BrFN2O. It is a solid substance and its IUPAC name is 8-bromo-7-fluoro [1,5]naphthyridin-2-yl methyl ether.

Synthesis Analysis

The synthesis of 1,5-naphthyridine derivatives, including “8-Bromo-7-fluoro-2-methoxy-1,5-naphthyridine”, has been covered in various studies. One method involves a Stille cross-coupling reaction. Another method involves the hydroboration of vinyl oxabicyclooctane followed by Suzuki coupling with 8-bromo-1,5-naphthyridine.

Molecular Structure Analysis

The molecular structure of “8-Bromo-7-fluoro-2-methoxy-1,5-naphthyridine” consists of a naphthyridine ring system, which is considered to be the naphthalene analog, containing two fused pyridine rings with different mutual arrangements of nitrogen atoms.

Chemical Reactions Analysis

The reactivity of 1,5-naphthyridine compounds, including “8-Bromo-7-fluoro-2-methoxy-1,5-naphthyridine”, has been studied. These compounds react with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains or formation of metal complexes.

Physical And Chemical Properties Analysis

The molecular weight of “8-Bromo-7-fluoro-2-methoxy-1,5-naphthyridine” is 257.06. It is a solid substance and should be stored in a refrigerator.

Scientific Research Applications

Anticancer Research

Naphthyridines have been identified as having anticancer properties. .

Antiviral Therapy

Compounds like 1,6-naphthyridines have shown activity against viruses such as HIV. .

Antimicrobial Studies

The pharmacological activity of naphthyridines extends to antimicrobial effects. .

Analgesic and Anti-inflammatory Research

Naphthyridines have been used in the development of analgesic and anti-inflammatory drugs. .

Antioxidant Properties

Research has indicated that naphthyridines can exhibit antioxidant activities. .

Chemical Synthesis and Reactivity

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Drug Development

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Safety And Hazards

The safety information for “8-Bromo-7-fluoro-2-methoxy-1,5-naphthyridine” indicates that it has the GHS07 signal word “Warning”. The hazard statements include H302, H315, H319, H335, which refer to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation respectively.

Synthesis routes and methods

Procedure details

A suspension of 4-bromo-6-methoxy-[1,5]naphthyridine-3-diazonium tetrafluoroborate (31.42 g, 89.0 mmol) in decalin (mixed isomers, 500 mL) in a 2 L flask* was heated to 180° C. and held at this temperature for 5 min. The mixture was cooled and diluted with CHCl3 (500 mL, to keep the product in solution), and the resulting mixture was stirred vigorously for 30 min to break up a black solid byproduct. The mixture was then poured onto a column of silica gel and the column was eluted with CHCl3 to remove decalin and then with 3% EtOAc/CHCl3 to afford the title compound (9.16 g, 40%).